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Compound of Interest

Compound Name: 5-Amino-2-methylindole

Cat. No.: B160300 Get Quote

An In-depth Technical Guide to 5-Amino-2-methylindole: Core Properties and Structure

Introduction
5-Amino-2-methylindole is a versatile heterocyclic aromatic compound that serves as a

crucial building block in the realms of medicinal chemistry, pharmaceutical development, and

materials science.[1] Its unique structure, featuring a reactive amino group on the indole

scaffold, makes it an ideal starting material for the synthesis of a wide array of complex

molecules with diverse biological activities.[1] This technical guide provides a comprehensive

overview of the fundamental properties, structure, and applications of 5-Amino-2-
methylindole, tailored for researchers, scientists, and professionals in drug development.

Core Properties and Structure
The foundational characteristics of 5-Amino-2-methylindole are summarized in the table

below, providing a quick reference for its physical and chemical properties.
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Property Value Citation(s)

Molecular Formula C₉H₁₀N₂ [1][2][3]

Molecular Weight 146.19 g/mol [1][2][3]

Appearance

Red to dark blue to black or

brown crystalline

powder/chunks

[1][2]

Melting Point 153-157 °C [2][4]

Boiling Point 357.3 °C at 760 mmHg [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[5]

IUPAC Name 2-methyl-1H-indol-5-amine [2][3]

CAS Number 7570-49-2 [1][2][3]

SMILES CC1=CC2=C(N1)C=CC(=C2)N [2][5]

Purity Typically ≥97-98% (GC) [1][2][6]

Chemical Structure
The chemical structure of 5-Amino-2-methylindole consists of a bicyclic structure, composed

of a benzene ring fused to a pyrrole ring, with a methyl group at position 2 and an amino group

at position 5.

Caption: Chemical structure of 5-Amino-2-methylindole.

Experimental Protocols: Synthesis
The synthesis of 5-Amino-2-methylindole and its derivatives can be achieved through various

methods, with the Fischer indole synthesis and its modifications being a common approach. A

generalized experimental protocol based on the principles of indolization is outlined below. One

method involves the indolization of ethyl levulinate p-acetaminophenylhydrazone to obtain

indole compounds with an amino group.[7]
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General Synthesis Workflow

Start with p-substituted aniline derivative

React with an α-keto acid or ester
(e.g., ethyl levulinate)

Formation of phenylhydrazone intermediate

Indolization via acid catalysis
(e.g., H2SO4, acetic acid)

Hydrolysis of protecting groups (if any)

Purification
(e.g., column chromatography)

Obtain 5-Amino-2-methylindole

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 5-Amino-2-methylindole.

Detailed Methodology (Illustrative Example):

Hydrazone Formation: A p-substituted aniline derivative is reacted with an appropriate

ketone or keto-ester, such as ethyl levulinate, in a suitable solvent like ethanol. The reaction
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mixture is typically stirred at room temperature or slightly elevated temperatures to form the

corresponding phenylhydrazone.

Indolization: The formed phenylhydrazone is then subjected to cyclization, which is the core

of the indole synthesis. This is often achieved by heating the hydrazone in the presence of

an acid catalyst. A mixture of sulfuric acid and acetic acid or hydrobromic acid can be used

for this purpose.[8]

Work-up and Purification: After the reaction is complete, the mixture is cooled and

neutralized. The crude product is then extracted using an organic solvent. Purification is

typically performed by column chromatography on silica gel to yield the pure 5-substituted

indole derivative.[9]

Applications and Biological Significance
5-Amino-2-methylindole is a valuable precursor in the synthesis of a multitude of biologically

active compounds.[1] Its derivatives have shown promise in various therapeutic areas.

Key Application Areas:

5-Amino-2-methylindole

Pharmaceutical Development
(e.g., targeting neurological disorders)

Biological Research
(studying cell signaling and gene expression)

Organic Synthesis
(development of complex organic molecules)

Fluorescent Probes
(for bioimaging)

Environmental Monitoring
(detection of pollutants)

5-Amino-2-methylindole

Cytotoxic & Antimitotic Agents Monoamine Oxidase (MAO) Inhibitors Protein Kinase C Theta (PKCθ) Inhibitors Factor Xa Inhibitors VEGFR-2 Inhibitors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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